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Compound of Interest

Compound Name: Penthiopyrad

Cat. No.: B7944325 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

environmental persistence, mobility, and transformation of the fungicide penthiopyrad and its

principal degradation products.

This guide provides a detailed comparative analysis of the environmental fate of the fungicide

penthiopyrad and its major metabolites. The information presented is collated from various

environmental fate studies and regulatory assessments, offering a valuable resource for

understanding the potential environmental impact of this agricultural chemical.

Data Presentation: Comparative Environmental Fate
Parameters
The following tables summarize key quantitative data on the half-life and sorption coefficients of

penthiopyrad and its primary metabolites in soil and water. This data is crucial for assessing

the persistence and mobility of these compounds in the environment.

Table 1: Half-life (DT50) of Penthiopyrad and its Metabolites in Soil and Water
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Compound
Environmental
Compartment

Condition Half-life (days) Reference

Penthiopyrad Soil
Indirect

Photolysis
6.2 [1]

Soil

Aerobic

Biodegradation

(shaded)

60 - 406 [1]

Soil Stereoisomers 38.9 - 97.6 [2]

Soil (Turf)
Field Dissipation

(Georgia, USA)
15 [1]

Soil (Turf)
Field Dissipation

(New York, USA)
44 [1]

Water Hydrolysis Stable [1]

Water Photolysis Stable [1]

Water Anaerobic Persistent [1]

Cucumber &

Tomato
Field Dissipation < 8 [3]

DM-PCA Soil
Aerobic

Metabolism

36 - 168 (mean

109)
[4]

Table 2: Soil Sorption Coefficients of Penthiopyrad and its Metabolites
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Compound
Sorption
Coefficient

Value Reference

Penthiopyrad Koc (L/kgoc) 720 (mean) [1]

KFOC (L/kgoc) 560 - 900 [1]

PAM Koc (L/kgoc) 9.1 (mean) [4]

KFOC (L/kgoc) 6.5 - 12 [4]

PCA Koc (L/kgoc) 8.1 (mean) [4]

DM-PCA Koc (L/kgoc) 7.0 (mean) [4]

753-A-OH KFOC (L/kgoc) 45 - 210 [4]

753-T-DO KFOC (L/kgoc) 460 - 510 [4]

Experimental Protocols
Detailed experimental protocols for environmental fate studies are often proprietary and not

fully disclosed in published literature. However, based on available documentation, the

following methodologies are commonly employed.

Soil and Water Residue Analysis
A prevalent analytical method for determining the concentration of penthiopyrad and its

metabolites in environmental samples is Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS).[1][3]

Sample Preparation (Soil):

A known weight of the soil sample (e.g., 5.0 g) is extracted with a mixture of acetonitrile and

water (typically 4:1 v/v) by high-speed shaking.[1]

The mixture is centrifuged to separate the solid and liquid phases.[1]

The supernatant (extract) is collected, and the extraction process is often repeated.[1]

The combined extracts are concentrated by evaporating the acetonitrile.[1]
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The concentrated extract undergoes a liquid-liquid partitioning step with ethyl acetate and

0.1% acetic acid.[1]

The ethyl acetate phase, containing the analytes of interest, is collected and evaporated.[1]

The residue is reconstituted in a suitable solvent (e.g., methanol/water) for LC-MS/MS

analysis.[1]

Sample Preparation (Water):

For the parent compound and some metabolites (e.g., 753-A-OH, 753-T-DO), water samples

may be diluted with methanol and analyzed directly.[3]

For other metabolites (e.g., PAM, PCA, DM-PCA), the water sample is acidified and

extracted with ethyl acetate.[3]

The ethyl acetate extract is evaporated, and the residue is redissolved in a methanol/water

mixture for analysis.[3]

LC-MS/MS Analysis:

The final determination of the residues is performed by LC-MS/MS, often monitoring two

parent-daughter ion transitions for each analyte to ensure accurate identification and

quantification.[5]

Mandatory Visualization
Penthiopyrad Degradation Pathway
The following diagram illustrates the proposed degradation pathway of penthiopyrad in soil

and water, leading to the formation of its major metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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